Cas no 1421823-20-2 (Ethyl 6-{4-[(5-chloropentanoyl)amino]phenyl}-1-(4-methoxyphenyl)-7-oxo-4,5,6,7-tetrahydro-1H-pyrazolo[3,4-c]pyridine-3-carboxylate)

• Product Name: Ethyl 6-{4-[(5-chloropentanoyl)amino]phenyl}-1-(4-methoxyphenyl)-7-oxo-4,5,6,7-tetrahydro-1H-pyrazolo[3,4-c]pyridine-3-carboxylate
• CAS No: 1421823-20-2
• MF: C₂₇H₂₉ClN₄O₅
• MW: 524.995965719223
• CID: 4557247
• PubChem ID: 76155653
• Update Time: 2024-11-02

Ethyl 6-{4-[(5-chloropentanoyl)amino]phenyl}-1-(4-methoxyphenyl)-7-oxo-4,5,6,7-tetrahydro-1H-pyrazolo[3,4-c]pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 6-[4-(5-Chloro-pentanoylamino)-phenyl]-1-(4-methoxy-phenyl)-7-oxo-4,5,6,7-tetrahydro-1H-pyrazolo[3,4-c]pyridine-3-carboxylic acid ethyl ester
• 1H-Pyrazolo[3,4-c]pyridine-3-carboxylic acid, 6-[4-[(5-chloro-1-oxopentyl)amino]phenyl]-4,5,6,7-tetrahydro-1-(4-methoxyphenyl)-7-oxo-, ethyl ester
• Ethyl 6-[4-(5-chloropentanoylamino)phenyl]-1-(4-methoxyphenyl)-7-oxo-4,5-dihydropyrazolo[3,4-c]pyrid
• ethyl 6-(4-(5-chloropentanamido)phenyl)-1-(4-methoxyphenyl)-7-oxo-4,5,6,7-tetrahydro-1H-pyrazolo[3,4-c]pyridine-3-carboxylate
• Ethyl 6-{4-[(5-chloropentanoyl)amino]phenyl}-1-(4-methoxyphenyl)-7-oxo-4,5,6,7-tetrahydro-1H-pyrazol
• Apixaban Related Compound H
• ethyl 6-(4-(5-chloropentanamido)phenyl)-1-(4-methoxyphenyl)-7-oxo-4,5,6,7-tetrahydro-1H-pyrazolo[3,4-c]pyridine-3-carboxylate? (Apixaban Impurity pound(c)
• Chloropentamidophenyl Ethyl Apixaban Ester
• Apixaban Related Compound H [USP IMPURITY]
• F90207
• SCHEMBL18387923
• ethyl 6-[4-(5-chloropentanamido)phenyl]-1-(4-methoxyphenyl)-7-oxo-4H,5H-pyrazolo[3,4-c]pyridine-3-carboxylate
• Apixaban Related Compound H [USP RS]
• 1421823-20-2
• CS-0165947
• YM35NY7DA7
• 1H-Pyrazolo[3,4-c]pyridine-3-carboxylicacid,6-[4-[(5-chloro-1-oxopentyl)amino]phenyl]-4,5,6,7-tetrahydro-1-(4-methoxyphenyl)-7-oxo-,ethylester
• Apixaban Impurity 20
• Ethyl 6-[4-(5-chloropentanamido)phenyl]-1-(4-methoxyphenyl)-7-oxo-4,5,6,7-tetrahydro-1H-pyrazolo[3,4-c]pyridine-3-carboxylate
• 1H-Pyrazolo[3,4-c]pyridine-3-carboxylic acid, 6-[4-[(5-chloro-1-oxopentyl)amino]phenyl]-4,5,6,7-tetrahydro-1-(4-methoxyphenyl)-7-oxo-, ethyl ester (ACI); Ethyl 6-[4-[(5-chloro-1-oxopentyl)amino]phenyl]-4,5,6,7-tetrahydro-1-(4-methoxyphenyl)-7-oxo-1H-pyrazolo[3,4-c]pyridine-3-carboxylate (ACI)
• Ethyl 6-{4-[(5-chloropentanoyl)amino]phenyl}-1-(4-methoxyphenyl)-7-oxo-4,5,6,7-tetrahydro-1H-pyrazolo[3,4-c]pyridine-3-carboxylate

• Inchi： 1S/C27H29ClN4O5/c1-3-37-27(35)24-22-15-17-31(19-9-7-18(8-10-19)29-23(33)6-4-5-16-28)26(34)25(22)32(30-24)20-11-13-21(36-2)14-12-20/h7-14H,3-6,15-17H2,1-2H3,(H,29,33)
• InChI Key： CQEYGVVPQQVSNL-UHFFFAOYSA-N
• SMILES： C1(NC(=O)CCCCCl)=CC=C(N2CCC3C(C(OCC)=O)=NN(C4C=CC(OC)=CC=4)C=3C2=O)C=C1

Computed Properties

• Exact Mass: 524.182648g/mol
• Monoisotopic Mass: 524.182648g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 37
• Rotatable Bond Count: 11
• Complexity: 785
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 103
• Molecular Weight: 525g/mol
• XLogP3: 4.2

Experimental Properties

• Melting Point: NA
• Boiling Point: NA

Ethyl 6-{4-[(5-chloropentanoyl)amino]phenyl}-1-(4-methoxyphenyl)-7-oxo-4,5,6,7-tetrahydro-1H-pyrazolo[3,4-c]pyridine-3-carboxylate Security Information

• Hazard Statement： CAUTION: May irritate eyes, skin
• Safety Instruction： CAUT